Cas no 955724-31-9 (3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide
• CAS No: 955724-31-9
• MF: C₂₁H₁₉ClN₂O₅S
• MW: 446.903963327408
• CID: 6260189
• PubChem ID: 16944045
• Update Time: 2025-05-20

3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide
• 955724-31-9
• 3-chloro-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-4-methoxybenzenesulfonamide
• AKOS024647435
• 3-chloro-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-4-methoxybenzenesulfonamide
• 3-chloro-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]-4-methoxybenzene-1-sulfonamide
• VU0490872-1
• F2417-0372

• Inchi： 1S/C21H19ClN2O5S/c1-28-19-7-6-17(12-18(19)22)30(26,27)23-16-5-4-14-8-9-24(13-15(14)11-16)21(25)20-3-2-10-29-20/h2-7,10-12,23H,8-9,13H2,1H3
• InChI Key： ALSRGEMFMNSCFO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NC1C=CC2=C(C=1)CN(C(C1=CC=CO1)=O)CC2)(=O)=O)OC

Computed Properties

• Exact Mass: 446.0703206g/mol
• Monoisotopic Mass: 446.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97.2Ų

Additional information on 3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide

3-Chloro-N-2-(Furan-2-Carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-yl-4-Methoxybenzene-1-Sulfonamide (CAS No. 955724-31-9): A Comprehensive Overview

3-Chloro-N-2-(Furan-2-Carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide (CAS No. 955724-31-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a chlorinated benzene ring, a furan moiety, and a tetrahydroisoquinoline scaffold. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The tetrahydroisoquinoline core is a well-known privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. This scaffold has been extensively studied for its potential in treating neurological disorders, cancer, and inflammatory diseases. The furan moiety, on the other hand, is known for its bioisosteric properties and can enhance the lipophilicity and metabolic stability of the compound. The chlorinated benzene ring and methoxybenzene sulfonamide group further contribute to the compound's overall biological activity and selectivity.

Recent studies have highlighted the potential of 3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cell lines suggests that this compound could be developed into an effective anticancer agent with minimal side effects on healthy cells.

The pharmacokinetic properties of 3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, the compound has demonstrated low toxicity in animal models, which is crucial for its potential use in clinical settings.

The synthetic route for 3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide involves multiple steps and requires careful optimization to achieve high yields and purity. The synthesis typically begins with the formation of the tetrahydroisoquinoline core through a Pictet-Spengler reaction followed by functionalization with the furan moiety and sulfonamide group. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In conclusion, 3-chloro-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl-4-methoxybenzene-1-sulfonamide (CAS No. 955724-31-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development into therapeutic agents for treating inflammatory diseases and cancer. Ongoing research continues to uncover new applications and optimize its therapeutic profile.